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Compound of Interest

Compound Name: Ethyl 11(E)-eicosenoate

Cat. No.: B15602141 Get Quote

Essential Safety and Handling Guide for Ethyl
11(E)-eicosenoate
Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 11(E)-eicosenoate (CAS No.

2692622-85-6) was not publicly available at the time of this writing. The following safety and

handling information is synthesized from data for closely related long-chain fatty acid esters,

such as Methyl cis-11-eicosenoate and other ethyl esters of fatty acids. Researchers should

handle Ethyl 11(E)-eicosenoate with the care required for a laboratory chemical whose

toxicological properties have not been fully characterized and should consult a specific SDS

from the supplier if available.[1]

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with Ethyl 11(E)-eicosenoate.

Personal Protective Equipment (PPE)
When handling Ethyl 11(E)-eicosenoate, a comprehensive approach to personal safety is

crucial. The following personal protective equipment is recommended to minimize exposure

and ensure safe laboratory practices.[2]
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Protection Type Specific Recommendations

Eye/Face Protection

Wear safety glasses with side-shields tested

and approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Skin Protection

While some sources suggest skin protection is

not required for similar substances, it is good

laboratory practice to wear protective gloves

(e.g., nitrile rubber) and a lab coat.[2]

Contaminated clothing should be removed and

washed before reuse.[2]

Respiratory Protection

Respiratory protection is generally not required

under normal use with adequate ventilation. In

case of aerosol formation or in poorly ventilated

areas, use a NIOSH/MSHA approved respirator.

[3]

General Hygiene

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[4]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical. The following are

general first aid procedures.
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Exposure Route First Aid Protocol

Inhalation

Move the exposed person to fresh air at once. If

breathing is difficult or has stopped, provide

artificial respiration. Seek medical attention if

symptoms persist.[3][5]

Skin Contact

Immediately flush the skin with plenty of water.

[5] Remove any contaminated clothing.

Generally, the product is not expected to irritate

the skin.[3] If irritation occurs, seek medical

attention.[4][5]

Eye Contact

Immediately rinse the opened eye for several

minutes under running water.[3] If present,

remove contact lenses. Continue flushing for at

least 15 minutes.[6] Seek medical attention if

irritation persists.[4]

Ingestion

Do not induce vomiting. Rinse mouth with water

and then drink plenty of water.[6] If symptoms

persist, consult a doctor.[3]

Handling, Storage, and Disposal
Proper handling, storage, and disposal procedures are essential for maintaining the integrity of

the chemical and ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated area to prevent the formation of aerosols.[3]

Keep away from ignition sources and do not smoke in the vicinity.[3]

Protect against electrostatic charges.[3]

Avoid all personal contact, including inhalation.[4]

Storage:
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Store in a cool, dry, and well-ventilated place.[6]

Keep containers tightly sealed when not in use.[4][6]

For long-term storage and to maintain product quality, storing in a freezer is recommended.

[1][6][7]

Disposal:

Dispose of waste in accordance with local, regional, and national regulations.

Do not allow the product to enter drains or water courses.[3]

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[6]

Spill Response Plan
In the event of a spill, a clear and immediate response is necessary to contain the material and

protect laboratory personnel.

Caption: Workflow for handling a chemical spill.

Spill Procedure Steps:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.[4]

Assess the Situation: Determine the size and nature of the spill to inform the appropriate

response.

Personal Protective Equipment: Before cleaning, don the appropriate PPE, including gloves,

safety goggles, and a lab coat.[2][4]

Containment: For larger spills, contain the liquid with an inert absorbent material such as

sand, diatomite, or universal binders.[3][4] Prevent the spill from entering drains or

waterways.[3][4]

Absorption: Absorb the spilled material with the containment medium.[3]
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Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for waste disposal.[4]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste container according to institutional and regulatory guidelines.

[4]

Reporting: Report the incident to the appropriate laboratory or institutional safety personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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